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Compound of Interest

Compound Name: (2R)-2-Heptyloxirane

Cat. No.: B139866

Technical Guide: (2R)-2-Heptyloxirane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on (2R)-2-Heptyloxirane, a chiral
epoxide of interest in synthetic organic chemistry and drug development. This document details
its chemical identity, physical properties, and a detailed protocol for its enantioselective
synthesis.

Chemical Identity and Molecular Structure

(2R)-2-Heptyloxirane is the (R)-enantiomer of 2-heptyloxirane, also known as 1,2-
epoxynonane. It is a chiral epoxide featuring a heptyl chain attached to one carbon of the
oxirane ring.

IUPAC Name: (2R)-2-Heptyloxirane

CAS Number: 130466-96-5[1]

Molecular Formula: CoH180

Molecular Weight: 142.24 g/mol [1]

Canonical SMILES: CCCCCCC[C@H]1CO1
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e InChl: INChl=1S/C9H180/c1-2-3-4-5-6-7-9-8-10-9/h9H,2-8H2,1H3/t9-/m1/s1

e Racemic Mixture CAS Number: 28114-20-7 (for 2-Heptyloxirane)[2][3][4]

Molecular Structure:

Physicochemical Properties

Quantitative data for the specific (2R)-enantiomer is not widely available. The following table
summarizes the known properties of the racemic mixture, 2-heptyloxirane.

Property Value Source
Molecular Weight 142.24 g/mol [11[31[5]
Boiling Point 75 °C @ 13 Torr [2]
Density 0.8374 g/lcm® @ 22 °C [2]
Melting Point N/A [2][5]
Refractive Index N/A [2][5]

Enantioselective Synthesis: Jacobsen-Katsuki
Epoxidation

The enantioselective synthesis of (2R)-2-Heptyloxirane can be effectively achieved via the
Jacobsen-Katsuki epoxidation of the corresponding alkene, 1-nonene. This method utilizes a
chiral manganese-salen complex as a catalyst to direct the stereochemistry of the epoxidation,
yielding the desired (R)-enantiomer with high enantiomeric excess.
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Synthesis Pathway

The overall transformation involves the oxidation of 1-nonene in the presence of a chiral

catalyst and an oxidant.

Synthesis of (2R)-2-Heptyloxirane via Jacobsen Epoxidation
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Caption: Synthesis of (2R)-2-Heptyloxirane from 1-Nonene.

Experimental Protocol

This protocol is adapted from the general procedure for Jacobsen-Katsuki epoxidation.

Materials:

1-Nonene

chloride [(R,R)-Jacobsen's catalyst]

Sodium hypochlorite (NaOCI, commercial bleach)

Sodium phosphate, dibasic (NazHPOa4)

Sodium hydroxide (NaOH)

(R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminomanganese(lll)
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Dichloromethane (CH2Clz2)

Hexane

Saturated sodium chloride solution (brine)
Anhydrous sodium sulfate (Naz2S0a)

Silica gel for column chromatography

Procedure:

Preparation of Buffered Bleach Solution: Prepare a 0.05 M solution of NazHPOa4. To 5 mL of
this solution, add 12.5 mL of commercial household bleach. Adjust the pH of the resulting
solution to approximately 11.3 by the dropwise addition of 1 M NaOH.

Reaction Setup: In a 50 mL Erlenmeyer flask equipped with a magnetic stir bar, dissolve 1-
nonene (0.5 g) and (R,R)-Jacobsen’s catalyst (10 mol %) in 5 mL of dichloromethane.

Epoxidation Reaction: To the stirred solution of the alkene and catalyst, add the buffered
bleach solution. Cap the flask and stir the biphasic mixture vigorously at room temperature.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC). To obtain a sample, stop the stirring, allow the layers to separate, and withdraw a
small aliquot from the lower organic layer. A suitable eluent for TLC is a mixture of 30-40%
dichloromethane in hexane.

Workup: Once the starting material is consumed (typically within 2 hours), transfer the
reaction mixture to a separatory funnel. Separate the organic layer, wash it twice with
saturated NaCl solution, and dry it over anhydrous NazSOa.

Purification: Filter the solution to remove the drying agent and concentrate the filtrate under
reduced pressure using a rotary evaporator. The crude product can be purified by flash
column chromatography on silica gel. Elute first with hexanes to remove any unreacted
alkene, followed by a mixture of 40:60 dichloromethane:hexanes to elute the (2R)-2-
Heptyloxirane.
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Logical Workflow for Synthesis and Analysis

The following diagram illustrates the logical workflow from starting materials to the final, purified
product and its subsequent analysis.

Experimental Workflow for (2R)-2-Heptyloxirane
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Caption: Workflow from Synthesis to Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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